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Compound of Interest

Compound Name: 2-Bromo-m-xylene

Cat. No.: B044306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Bromo-m-xylene
(CAS 576-22-7) in common organic solvents. While quantitative solubility data is not readily

available in public literature, this document summarizes the existing qualitative information and

provides a detailed experimental protocol for its quantitative determination. This guide is

intended to support researchers in solvent selection, reaction design, and process

development involving this versatile brominated aromatic compound.

Introduction to 2-Bromo-m-xylene
2-Bromo-m-xylene, also known as 1-Bromo-2,6-dimethylbenzene, is a clear, colorless to

yellow liquid organic compound.[1] Its molecular structure, featuring a bromine atom positioned

between two methyl groups on a benzene ring, makes it a valuable intermediate in organic

synthesis. It is notably used in the preparation of pharmaceutical candidates and other complex

organic molecules, such as 2,2′,4,6,6′-pentamethylbiphenyl.[2] Understanding its solubility is

critical for its application in various chemical reactions and purification processes.

Solubility Data
A thorough review of available chemical literature and safety data sheets reveals a lack of

specific quantitative solubility data for 2-Bromo-m-xylene. However, qualitative descriptions

are consistently reported, which are summarized in the table below.
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Table 1: Qualitative Solubility of 2-Bromo-m-xylene
Solvent CAS Number

Solubility
Description

Source

Water 7732-18-5 Insoluble [3]

Ethanol 64-17-5 Very Soluble [2][4][5]

Acetone 67-64-1 Soluble [2][4][5]

Benzene 71-43-2 Soluble [2][4][5]

Note: "Soluble" and "Very Soluble" are qualitative terms and do not specify the concentration

limits. For precise applications, experimental determination of solubility is required.

Experimental Protocol: Quantitative Solubility
Determination
To address the absence of quantitative data, the following detailed protocol for the Isothermal

Equilibrium Gravimetric Method is provided. This method is a reliable, standard procedure for

determining the thermodynamic solubility of a liquid solute in an organic solvent at a constant

temperature.[6][7]

Principle
A saturated solution of 2-Bromo-m-xylene in a chosen solvent is prepared by allowing an

excess of the solute to equilibrate with the solvent at a constant temperature. A known mass of

the saturated solution is then taken, the solvent is evaporated, and the mass of the remaining

solute is measured. Solubility is then calculated based on these masses.[6]

Materials and Equipment
Solute: 2-Bromo-m-xylene (>98% purity)

Solvents: Anhydrous grade organic solvents (e.g., ethanol, acetone, benzene)

Apparatus:
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Analytical balance (±0.0001 g)

Thermostatic water bath or incubator

Glass vials with screw caps (e.g., 20 mL)

Magnetic stirrer and stir bars

Glass syringes and filters (0.45 µm, solvent-compatible)

Pre-weighed glass evaporating dishes or beakers[6]

Drying oven

Desiccator

Safety Precautions
2-Bromo-m-xylene is a combustible liquid and causes skin and serious eye irritation. It may

also cause respiratory irritation.[8]

All procedures should be performed in a well-ventilated fume hood.[3][4]

Personal Protective Equipment (PPE), including safety goggles, lab coat, and appropriate

chemical-resistant gloves, must be worn.[3][4]

Handle all organic solvents with care, keeping them away from ignition sources.[3]

Procedure
Preparation: Place a small magnetic stir bar into several screw-capped glass vials.

Solvent Addition: Add a precise volume (e.g., 5.00 mL) of the desired organic solvent to each

vial.

Equilibration Setup: Place the vials in a thermostatic water bath set to the desired

experimental temperature (e.g., 25 °C). Allow the solvent to reach thermal equilibrium

(approx. 30 minutes).
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Solute Addition: Add an excess of 2-Bromo-m-xylene to each vial dropwise while stirring

until a separate, undissolved liquid phase of the solute is clearly visible at the bottom of the

vial. This ensures a saturated solution is formed.

Equilibration: Seal the vials tightly and allow the mixtures to stir vigorously for a set period

(e.g., 24-48 hours) to ensure thermodynamic equilibrium is reached.[9][10] The stirring time

should be sufficient for the concentration of the solute in the solvent to become constant.

Phase Separation: After equilibration, stop the stirring and allow the vials to stand

undisturbed in the thermostatic bath for at least 12 hours to allow the undissolved solute to

settle completely.

Sample Extraction: Carefully draw a known volume (e.g., 2.00 mL) of the clear, supernatant

(saturated solution) using a glass syringe fitted with a solvent-compatible filter. Be careful not

to disturb the undissolved layer.

Gravimetric Analysis:

Dispense the extracted saturated solution into a pre-weighed (to ±0.0001 g) evaporating

dish.[6]

Record the total mass of the dish and the saturated solution.

Place the dish in a drying oven at a temperature sufficient to evaporate the solvent but

below the boiling point of 2-Bromo-m-xylene (206 °C) to avoid loss of solute. A gentle

stream of nitrogen can facilitate drying.

Once the solvent has completely evaporated, transfer the dish to a desiccator to cool to

room temperature.

Weigh the dish containing the dry solute residue. Repeat the drying and weighing process

until a constant mass is achieved.[7]

Data Recording: Record all masses and volumes precisely. Perform the experiment in

triplicate for each solvent to ensure reproducibility.

Calculations
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Mass of Saturated Solution (m_solution):

m_solution = (Mass of dish + solution) - (Mass of empty dish)

Mass of Solute (m_solute):

m_solute = (Mass of dish + dry residue) - (Mass of empty dish)

Mass of Solvent (m_solvent):

m_solvent = m_solution - m_solute

Solubility (S): Express the solubility in desired units. A common representation is grams of

solute per 100 grams of solvent.

S ( g/100 g solvent) = (m_solute / m_solvent) * 100

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of 2-Bromo-m-xylene.
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Caption: Workflow for determining 2-Bromo-m-xylene solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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